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Compound of Interest

Compound Name: Isofetamid

Cat. No.: B3026465

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical
properties of the pure active ingredient, Isofetamid. The information is presented to support
research, development, and formulation activities involving this broad-spectrum succinate
dehydrogenase inhibitor (SDHI) fungicide.

Core Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of Isofetamid.
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Property Value Reference

N-[1,1-dimethyl-2-(4-
isopropoxy-o-tolyl)-2-

IUPAC Name PTopoXy Y . [1][2]
oxoethyl]-3-methylthiophene-2-

carboxamide

CAS Number 875915-78-9 [11[3]
Molecular Formula C20H25NO3S [11[2]
Molecular Weight 359.48 g/mol [1][2]
Melting Point 103.5-105.0 °C [1]

Decomposes at temperatures
Boiling Point above approximately 176°C [1]

without boiling.

Water Solubility 5.33 mg/L at 20 °C [1][2]

Vapor Pressure 4.2x1077Paat 25 °C [1][2]

Octanol/Water Partition
- 2.5 [1]
Coefficient (log P)

White, crystalline powder with

Appearance no discernible odor (at 99.9% [1]
purity).

Mechanism of Action: Inhibition of Succinate
Dehydrogenase

Isofetamid’s fungicidal activity stems from its role as a Succinate Dehydrogenase Inhibitor
(SDHI). It specifically targets Complex Il of the mitochondrial respiratory chain in fungi. By
inhibiting the succinate dehydrogenase enzyme, Isofetamid disrupts the electron transport
chain, which is crucial for cellular respiration and energy (ATP) production. This ultimately leads
to the cessation of fungal growth and development.[1][2][4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.benchchem.com/product/b3026465?utm_src=pdf-body
https://www.benchchem.com/product/b3026465?utm_src=pdf-body
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Fungal Mitochondrion

ADP + Pi

ATP Synthase ATP (Energy)

Succinate
Dehydrogenase (SDH)
(Complex I}

i
Isofetamid !

Click to download full resolution via product page

Mechanism of action of Isofetamid.

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical

properties of Isofetamid, based on internationally recognized guidelines.

Melting Point Determination (Capillary Method)

This protocol is adapted from OECD Guideline 102.

Preparation of the Sample: A small amount of finely powdered, dry Isofetamid is introduced
into a capillary tube, which is then sealed at one end. The sample is packed firmly to a height

of approximately 3 mm.

Apparatus: A melting point apparatus consisting of a heated metal block with a calibrated

thermometer or an automated instrument is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.
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e Observation: The temperatures at which the first signs of melting are observed and at which
the substance becomes completely liquid are recorded. The melting range is reported. For a
pure substance like Isofetamid, a sharp melting point is expected.

» Replicates: The determination is performed in triplicate to ensure accuracy.

Water Solubility (Column Elution Method)

This protocol is based on OECD Guideline 105 and is suitable for substances with low water
solubility like Isofetamid.

o Preparation of the Column: A solid support material (e.g., glass beads or silica gel) is coated
with an excess of Isofetamid. This is achieved by dissolving the active ingredient in a
volatile solvent, mixing it with the support material, and then evaporating the solvent. The
coated support is then packed into a column.

o Apparatus: A thermostatically controlled column, a pump for delivering a constant flow of
water, and a fraction collector are required.

e Procedure: Distilled water is passed through the column at a slow, constant flow rate. The
temperature is maintained at 20 + 0.5 °C. The eluate is collected in successive fractions.

e Analysis: The concentration of Isofetamid in each fraction is determined using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.

o Equilibrium Determination: The concentration of Isofetamid in the eluate will initially increase
and then reach a plateau, indicating that a saturated solution is being eluted. The water
solubility is calculated as the mean concentration of the fractions in the plateau region.
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Experimental Workflow: Water Solubility (Column Elution)

Prepare Column:
Coat solid support
with Isofetamid

'

Pack column with
coated support

'

Set up apparatus:
Thermostatically controlled
column, pump, fraction collector

'

Elute with distilled water
at a constant flow rate
(20+£ 0.5 °C)

'

Collect eluate
in successive fractions

'

Analyze Isofetamid
concentration in each
fraction (e.g., HPLC)

'

Identify concentration
plateau

'

Calculate mean
concentration of
plateau fractions
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Report water solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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